molecular formula C68H120O12Si10 B1609170 Tris(dimethyl(norbornenylethyl)silyloxy& CAS No. 307496-41-9

Tris(dimethyl(norbornenylethyl)silyloxy&

Cat. No.: B1609170
CAS No.: 307496-41-9
M. Wt: 1410.5 g/mol
InChI Key: OMMGNBGSBUGDRL-UHFFFAOYSA-N
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Description

Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® (CAS 307496-41-9) is a polyhedral oligomeric silsesquioxane (POSS) derivative characterized by a hybrid organic-inorganic structure. Its molecular formula is C₆₈H₁₂₀O₁₂Si₁₀, with a molecular weight of 1410.53 g/mol. The compound exists as a colorless liquid with a density of 1.024 g/mL at 25°C . The norbornenylethyl substituents confer rigidity and reactivity, making it suitable for advanced material applications such as high-performance polymers, nanocomposites, and catalysts. POSS derivatives are valued for enhancing thermal stability, mechanical strength, and chemical resistance in host matrices.

Properties

CAS No.

307496-41-9

Molecular Formula

C68H120O12Si10

Molecular Weight

1410.5 g/mol

IUPAC Name

2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl-[[7,14-bis[[2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl-dimethylsilyl]oxy]-1,3,5,7,9,11,14-heptacyclopentyl-2,4,6,8,10,12,13,15,16-nonaoxa-1,3,5,7,9,11,14-heptasilatricyclo[7.3.3.15,11]hexadecan-3-yl]oxy]-dimethylsilane

InChI

InChI=1S/C68H120O12Si10/c1-81(2,44-41-59-50-53-35-38-56(59)47-53)69-84(62-21-7-8-22-62)72-87(65-27-13-14-28-65)74-85(63-23-9-10-24-63,70-82(3,4)45-42-60-51-54-36-39-57(60)48-54)76-89(67-31-17-18-32-67)77-86(64-25-11-12-26-64,71-83(5,6)46-43-61-52-55-37-40-58(61)49-55)75-88(73-84,66-29-15-16-30-66)79-90(78-87,80-89)68-33-19-20-34-68/h35-40,53-68H,7-34,41-52H2,1-6H3

InChI Key

OMMGNBGSBUGDRL-UHFFFAOYSA-N

SMILES

C[Si](C)(CCC1CC2CC1C=C2)O[Si]3(O[Si]4(O[Si]5(O[Si](O3)(O[Si](O[Si](O5)(O[Si](O4)(C6CCCC6)O[Si](C)(C)CCC7CC8CC7C=C8)C9CCCC9)(C1CCCC1)O[Si](C)(C)CCC1CC2CC1C=C2)C1CCCC1)C1CCCC1)C1CCCC1)C1CCCC1

Canonical SMILES

C[Si](C)(CCC1CC2CC1C=C2)O[Si]3(O[Si]4(O[Si]5(O[Si](O3)(O[Si](O[Si](O5)(O[Si](O4)(C6CCCC6)O[Si](C)(C)CCC7CC8CC7C=C8)C9CCCC9)(C1CCCC1)O[Si](C)(C)CCC1CC2CC1C=C2)C1CCCC1)C1CCCC1)C1CCCC1)C1CCCC1

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Differences

The table below compares Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® with structurally related silsesquioxanes and siloxanes:

Compound CAS Molecular Formula Key Substituents Physical State Applications
Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® 307496-41-9 C₆₈H₁₂₀O₁₂Si₁₀ Norbornenylethyl (rigid, reactive) Colorless liquid Polymer crosslinking, nanocomposites
Cyclohexenyl-POSS® 307496-29-3 C₄₁H₇₂O₁₂Si₈ Cyclohexenyl (flexible, hydrophobic) Solid/Liquid (varies) Hydrophobic coatings, drug delivery
Biphenyl-vinyl-POSS® 312693-49-5 C₄₉H₇₆O₁₃Si₉ Biphenyl-vinyl (π-conjugated) Solid Optoelectronics, conductive materials
Methacryloxypropyl tris(dimethylsilyloxy)silane 17096-08-1 C₁₃H₃₂O₆Si₄ Methacryloxypropyl (polymerizable) Liquid Dental resins, photopolymers
1-(Trimethylsilyloxy)-1,3-butadiene 6651-43-0 C₇H₁₄OSi Trimethylsilyloxy (small, volatile) Liquid Monomer for silicones, protecting groups

Key Comparative Insights

  • Reactivity: The norbornenylethyl group in Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® enables ring-opening metathesis polymerization (ROMP), a feature absent in Cyclohexenyl-POSS® or Biphenyl-vinyl-POSS® . Methacryloxypropyl tris(dimethylsilyloxy)silane (CAS 17096-08-1) contains methacrylate groups, allowing radical polymerization, which contrasts with the ROMP-compatible norbornenyl groups .
  • Thermal and Mechanical Properties: Norbornenylethyl substituents enhance thermal stability (>300°C) compared to Cyclohexenyl-POSS® (decomposition ~250°C) due to the rigid bicyclic structure . Biphenyl-vinyl-POSS® exhibits superior π-π stacking, beneficial for conductive materials but less thermally stable than norbornenyl derivatives .
  • Applications: Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® is ideal for aerospace composites requiring high thermal resistance . Methacryloxypropyl tris(dimethylsilyloxy)silane is optimized for UV-curable coatings and dental materials due to its crosslinking efficiency .

Research Findings and Trends

Recent studies highlight the growing use of Tris(dimethyl(norbornenylethyl)silyloxy)-POSS® in stimuli-responsive materials. For example, its ROMP reactivity enables shape-memory polymers for 4D printing . In contrast, Cyclohexenyl-POSS® is increasingly used in hydrophobic drug carriers due to its lipophilicity .

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